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Compound of Interest

Compound Name:
(2-Propoxypropyl)amine

hydrochloride

CAS No.: 883533-22-0

Cat. No.: B3021632

Get Quote

Executive Summary & Molecule Profile
This guide details the optimized reaction conditions for (2-Propoxypropyl)amine (also known as

2-propoxypropan-1-amine) in nucleophilic substitution workflows. A versatile

-alkoxy amine, this building block is increasingly utilized in medicinal chemistry to modulate
lipophilicity (

) and improve metabolic stability compared to simple alkyl chains.

The presence of the ether oxygen at the

-position relative to the nitrogen creates a unique electronic environment. While the amine
retains high nucleophilicity, the inductive effect of the oxygen slightly lowers the

(approx. 9.5–9.8) compared to standard propylamines (

~10.5), reducing the risk of side reactions in base-sensitive substrates while maintaining
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reactivity in

and

processes.

Chemical Profile
Property Specification

IUPAC Name 2-propoxypropan-1-amine

Common Name (2-Propoxypropyl)amine

CAS (HCl Salt) 883533-22-0

Structure

Molecular Weight 117.19 g/mol (Free base)

Key Functionality
Primary Amine (Nucleophile), Ether (Solubility

Modulator)

Solubility
Miscible in water, alcohols, DMSO, DMF, DCM.

[1][2]

Strategic Reaction Planning
Successful substitution with (2-Propoxypropyl)amine depends on matching the reaction class to

the electrophile's nature. The following decision matrix outlines the optimal pathways.

Decision Matrix: Reaction Pathway Selection
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Target Electrophile

Alkyl Halide
(R-CH2-X)

Heteroaryl Halide
(Ar-Cl/F)

Carboxylic Acid
(R-COOH)

Pathway A: SN2 Alkylation
Risk: Polyalkylation

Pathway B: SNAr Substitution
Risk: Low Reactivity

Pathway C: Acylation
(Amide Coupling)

Protocol: Excess Amine (5 eq)
Solvent: MeCN
Base: K2CO3

Protocol: Stoichiometric (1.1 eq)
Solvent: DMSO/NMP
Base: DIPEA, Heat

Protocol: HATU/EDC
Solvent: DMF
Base: DIPEA

Click to download full resolution via product page

Figure 1: Decision tree for selecting reaction conditions based on the electrophilic partner.

Detailed Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution ( )
Application: Synthesis of amino-heterocycles (e.g., aminopyrimidines, pyridines) for kinase

inhibitors or GPCR ligands. Mechanism: Addition-Elimination. The amine attacks the electron-

deficient aromatic ring, displacing a halogen.

Reagents & Setup
Substrate: 4-Chloropyrimidine derivative (or similar activated heteroaryl halide).

Nucleophile: (2-Propoxypropyl)amine (1.2 equivalents).

Base:

-Diisopropylethylamine (DIPEA) (2.0 equivalents).

Solvent: DMSO (Dimethyl sulfoxide) or NMP (

-Methyl-2-pyrrolidone). Note: For less activated substrates, use n-Butanol.

Temperature: 80°C – 120°C.

Step-by-Step Procedure
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Preparation: In a 20 mL scintillation vial or round-bottom flask, dissolve 1.0 mmol of the aryl

halide in 3.0 mL of anhydrous DMSO.

Addition: Add 2.0 mmol (approx. 350 µL) of DIPEA. Stir for 2 minutes.

Nucleophile Introduction: Add 1.2 mmol of (2-Propoxypropyl)amine dropwise.

Critical: If using the HCl salt of the amine, increase DIPEA to 3.0 equivalents to ensure

free base formation.

Reaction: Seal the vessel and heat to 85°C. Monitor by LC-MS at 1 hour and 4 hours.

Checkpoint: If conversion is <50% after 4 hours, increase temperature to 110°C.

Work-up:

Cool to room temperature.[3][4]

Dilute with 30 mL Ethyl Acetate.

Wash with Water (

) and Brine (

) to remove DMSO.

Dry organic layer over

, filter, and concentrate.

Purification: Flash chromatography (Hexane/Ethyl Acetate gradient).

Why this works: The

-alkoxy group improves the solubility of the intermediate Meisenheimer complex in polar
solvents, often accelerating the reaction compared to purely aliphatic amines [1].

Protocol B: Controlled Alkylation (Mono-alkylation)
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Application: Attaching the amine to an alkyl linker without forming tertiary amines or quaternary

salts. Challenge: Primary amines are prone to over-alkylation because the secondary amine

product is often more nucleophilic than the starting material.

Reagents & Setup
Substrate: Primary alkyl bromide or iodide (R-CH2-Br).

Nucleophile: (2-Propoxypropyl)amine (5.0 – 10.0 equivalents).

Base: Potassium Carbonate (

) (2.0 equivalents, anhydrous, granular).

Solvent: Acetonitrile (MeCN) or THF.

Temperature: Room Temperature (20–25°C).

Step-by-Step Procedure
Amine Solution: Dissolve 5.0 mmol (large excess) of (2-Propoxypropyl)amine in 10 mL of

MeCN. Add 2.0 mmol of

.

Electrophile Addition: Dissolve 1.0 mmol of the alkyl halide in 2 mL of MeCN.

Controlled Addition: Add the alkyl halide solution dropwise to the vigorously stirring amine

suspension over 30 minutes.

Mechanism:[5][6][7][8] The high concentration of primary amine ensures it statistically

outcompetes the newly formed secondary amine for the alkyl halide [2].

Reaction: Stir at room temperature for 12–16 hours.

Work-up:

Filter off the solid

.
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Concentrate the filtrate to remove the solvent and the bulk of the excess amine (boiling

point of amine is relatively low, facilitating removal).

Purification Note: If excess amine remains, dissolve residue in DCM and wash with pH 5.5

phosphate buffer (selectively protonates the highly basic excess primary amine if the

product

allows, otherwise use column chromatography).

Troubleshooting & Optimization Guide
Issue Probable Cause Corrective Action

Low Yield (

)

Substrate deactivation or

hydrolysis.

Switch solvent to anhydrous

NMP; increase temp to 120°C;

use microwave irradiation

(140°C, 20 min).

Over-alkylation (

)
Excess amine ratio too low.

Increase amine equivalents to

10x; switch to Reductive

Amination (Aldehyde + Amine

+

) for better control.

Emulsion during Work-up
Amphiphilic nature of ether

amine.

Saturate aqueous layer with

NaCl; use DCM/IPA (3:1) as

extraction solvent.[3]

Darkening of Reaction Oxidation of amine.[8]

Degas solvents with

Nitrogen/Argon; add

antioxidant (e.g., BHT) in trace

amounts if permissible.

Safety & Handling
(2-Propoxypropyl)amine is a Corrosive and Flammable liquid.

Hazard Statements: H314 (Causes severe skin burns and eye damage), H226 (Flammable

liquid and vapor).
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PPE: Wear chemical-resistant gloves (Nitrile > 0.11mm), safety goggles, and a lab coat.

Handle only in a fume hood.

Storage: Store under inert atmosphere (Argon) to prevent carbonate formation from

atmospheric

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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